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Compound of Interest

Compound Name:
N-(4-acetylphenyl)-3-

fluorobenzamide

CAS No.: 312703-73-4

Cat. No.: B416469

Get Quote

Executive Summary & Compound Analysis
N-(4-acetylphenyl)-3-fluorobenzamide represents a classic benzanilide (N-phenylbenzamide)

scaffold, a privileged structure in medicinal chemistry known for its versatility in targeting

kinases, ion channels, and metabolic enzymes.

Chemical Structure: The molecule consists of a 3-fluorophenyl ring (Ring A) linked via an

amide bond to a 4-acetylphenyl ring (Ring B).[1]

Key Pharmacophores:

Amide Linker: Acts as a hydrogen bond donor/acceptor pair, often mimicking the peptide

backbone or interacting with hinge regions in kinases.[1]

3-Fluoro Substituent: Increases lipophilicity and metabolic stability (blocking the vulnerable

C3 position) while modulating the electronic density of Ring A.[1]
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4-Acetyl Group: A hydrogen bond acceptor and a potential metabolic handle (subject to

reduction), providing a vector for interactions with solvent-exposed regions of a protein

target.

Physicochemical Profile (Predicted)
Property

Value (Approx.)[1][2][3][4]
[5][6]

Implication for Profiling

Molecular Weight 257.26 Da
Fragment-like/Lead-like; high

ligand efficiency potential.[1]

cLogP ~2.6 - 2.8

Moderate lipophilicity; good

membrane permeability

expected.[1]

TPSA ~46 Å²
High oral bioavailability

potential.[1]

Solubility Low-Moderate

Requires DMSO stock;

aqueous solubility may limit

high-concentration assays

(>100 µM).[1]

Strategic Profiling Workflow
Because benzanilides are "privileged scaffolds," they often exhibit promiscuity if not carefully

optimized.[1] Profiling must distinguish between on-target efficacy and off-target liabilities (e.g.,

inhibition of CYP enzymes or hERG).

Recommended Profiling Architecture
The following diagram outlines the logical flow for profiling this compound, moving from

structural validation to broad-spectrum selectivity.
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Figure 1: Step-wise profiling workflow for benzanilide derivatives.

Comparative Performance Guide
This section compares N-(4-acetylphenyl)-3-fluorobenzamide against established

alternatives for its most likely target classes: Type II Kinase Inhibitors and Metabolic

Modulators.[1]

Scenario A: Kinase Inhibition (Type II)
Benzanilides often bind to the "DFG-out" inactive conformation of kinases (e.g., p38, VEGFR,

BCR-ABL).

Mechanism: The amide bond forms hydrogen bonds with the Glu/Asp of the DFG motif, while

the aryl rings occupy the hydrophobic pockets.[1]
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Feature
N-(4-

acetylphenyl)-3-

fluorobenzamide

Alternative:

Sorafenib

(Reference)

Alternative: Birb-796

(Doramapimod)

Binding Mode

Type II

(Allosteric/Back-

pocket)

Type II (DFG-out) Type II (DFG-out)

Selectivity

Moderate. The small

size (MW 257)

suggests it may fit

many kinase pockets,

leading to lower

selectivity than larger

inhibitors.

High. Tailored "tail"

moiety confers

specificity.[1]

High. Prazole moiety

drives specificity for

p38 MAPK.[1]

Ligand Efficiency

High. (Potency per

heavy atom is likely

high due to low MW).

[1]

Low. (High MW >450).

[1]
Moderate.

Recommendation

Use as a fragment

starter or probe. Not

recommended as a

late-stage candidate

without further

decoration.[1]

Clinical Standard. Research Tool.

Scenario B: Metabolic Enzyme Inhibition (e.g., DHODH,
SDH)
Benzanilides are structural mimics of ubiquinone and can inhibit enzymes like Dihydroorotate

Dehydrogenase (DHODH) or Succinate Dehydrogenase (SDH).[1]
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Feature
N-(4-

acetylphenyl)-3-

fluorobenzamide

Alternative:

Leflunomide (A77

1726)

Alternative: Flutolanil

Target
Potential DHODH /

SDH
DHODH (Human)

SDH

(Fungal/Basidiomycet

e)

Pharmacophore
3-F-Benzoyl + 4-

Acetyl-Aniline

3-Methyl-isoxazole

(opens to nitrile)
3-Isopropoxy-benzoyl

Metabolic Stability

High. Fluorine blocks

oxidation.[1] Acetyl

group is stable but

reducible.[1]

Low. Isoxazole ring

opening is required for

activity.[1]

High.

Toxicity Risk

Low-Medium. Check

for aniline toxicity if

amide hydrolysis

occurs.[1]

Hepatotoxicity (well-

documented).[1]
Low.

Experimental Protocols
To validate the selectivity of N-(4-acetylphenyl)-3-fluorobenzamide, the following protocols

are mandatory. These ensure data integrity and reproducibility.[1]

Protocol 1: Broad-Spectrum Kinome Profiling (Binding
Assay)
Objective: Determine the selectivity score (S-score) across ~400 kinases.[1] Method:

Competition Binding Assay (e.g., KINOMEscan™).[1]

Preparation: Dissolve compound in 100% DMSO to 10 mM. Dilute to 10 µM (screening

concentration) in assay buffer.

Incubation: Incubate DNA-tagged kinase, immobilized active-site ligand, and test compound

for 1 hour at Room Temperature (RT).
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Competition: The test compound competes with the immobilized ligand. If the compound

binds the kinase, the kinase is eluted/washed away.[1]

Detection: Measure the amount of kinase remaining bound to the solid support using qPCR

(quantitative PCR) of the DNA tag.[1]

Data Analysis: Calculate % Control = (Signal_compound / Signal_DMSO) * 100.[1]

Hit Criteria: < 35% Control indicates significant binding.[1]

Protocol 2: Safety Pharmacology Panel (The "Safety 44")
Objective: Assess off-target liability against critical GPCRs, ion channels, and transporters.

Method: Radioligand Binding / Functional Calcium Flux.[1]

Key Targets: hERG (cardiotoxicity), 5-HT2B (valvulopathy), COX-1/2 (GI toxicity).

Procedure (hERG Patch Clamp):

Cell Line: CHO cells stably expressing hERG channels.[1]

Perfusion: Perfuse cells with extracellular solution containing 10 µM N-(4-acetylphenyl)-3-
fluorobenzamide.[1]

Voltage Protocol: Depolarize from -80 mV to +20 mV (2s), then repolarize to -50 mV (2s)

to elicit tail current.

Analysis: Calculate % Inhibition of tail current vs. vehicle control.

Pass Criteria: < 20% inhibition at 10 µM is considered "Clean".

Mechanistic Signaling Diagram
The following diagram illustrates the potential interference of benzanilide derivatives within a

typical MAP Kinase pathway, a common target for this scaffold.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluorobenzanilide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluorobenzanilide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluorobenzanilide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluorobenzanilide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluorobenzanilide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluorobenzanilide
https://www.benchchem.com/product/b416469/docs?utm_src=pdf-body#selectivity-profiling-guide-n-4-acetylphenyl-3-fluorobenzamide-1
https://www.benchchem.com/product/b416469/docs?utm_src=pdf-body#selectivity-profiling-guide-n-4-acetylphenyl-3-fluorobenzamide-1
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluorobenzanilide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b416469?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Growth Factor
(EGF/PDGF)

RTK
(Receptor Tyrosine Kinase)

 Activation

RAS-GTP

 Recruitment

RAF Kinase

 Activation

MEK1/2

 Phosphorylation

ERK1/2

 Phosphorylation

Transcription Factors
(c-Myc, Elk-1)

 Translocation

N-(4-acetylphenyl)-
3-fluorobenzamide

 Potential
Type II Inhibition

 Potential
Allosteric Inhibition

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b416469/docs?utm_src=pdf-body-img#selectivity-profiling-guide-n-4-acetylphenyl-3-fluorobenzamide-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b416469?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Potential intervention points of the benzanilide scaffold within the MAPK signaling

cascade.

Conclusion & Recommendations
N-(4-acetylphenyl)-3-fluorobenzamide is a robust chemical probe with high potential for

"scaffold hopping" in drug discovery.[1] Its selectivity profile is likely moderate due to its low

molecular weight and lack of complex steric features.

Final Recommendation:

Use as a Template: Utilize this compound as a starting point (Hit) rather than a final

candidate.

Optimize: Introduce steric bulk at the ortho-position of the aniline ring (Ring B) to lock the

conformation and improve selectivity (atropisomerism).

Validate: Perform the Kinome Scan (Protocol 1) immediately to identify the primary target, as

benzanilides are notoriously promiscuous across the kinome.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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